Cas no 860368-23-6 (4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one)
860368-23-6 structure
Product Name:4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
CAS No:860368-23-6
MF:C9H10BrNO
MW:228.08580160141
MDL:MFCD27930228
CID:2114295
PubChem ID:59463814
Update Time:2025-09-27
4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-5,6,7,8-tetrahydro-1(2H)-Isoquinolinone
- 4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one
- 1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-
- NPTZFIQKKHWANG-UHFFFAOYSA-N
- 4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
-
- MDL: MFCD27930228
- Inchi: 1S/C9H10BrNO/c10-8-5-11-9(12)7-4-2-1-3-6(7)8/h5H,1-4H2,(H,11,12)
- InChI Key: NPTZFIQKKHWANG-UHFFFAOYSA-N
- SMILES: BrC1=CNC(C2=C1CCCC2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 291
- Topological Polar Surface Area: 29.1
4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB489729-250 mg |
4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one; . |
860368-23-6 | 250mg |
€728.50 | 2023-06-15 | ||
| abcr | AB489729-1 g |
4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one; . |
860368-23-6 | 1g |
€1400.50 | 2023-06-15 | ||
| Chemenu | CM229480-1g |
4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one |
860368-23-6 | 95% | 1g |
$948 | 2022-08-31 | |
| Alichem | A189009151-250mg |
4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one |
860368-23-6 | 95% | 250mg |
$418.37 | 2023-08-31 | |
| Alichem | A189009151-1g |
4-Bromo-5,6,7,8-tetrahydroisoquinolin-1(2H)-one |
860368-23-6 | 95% | 1g |
$987.78 | 2023-08-31 | |
| eNovation Chemicals LLC | D408797-250mg |
1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro- |
860368-23-6 | 95% | 250mg |
$665 | 2024-08-03 | |
| eNovation Chemicals LLC | D408797-500mg |
1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro- |
860368-23-6 | 95% | 500mg |
$765 | 2024-08-03 | |
| eNovation Chemicals LLC | D408797-1g |
1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro- |
860368-23-6 | 95% | 1g |
$980 | 2024-08-03 | |
| eNovation Chemicals LLC | D408797-5g |
1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro- |
860368-23-6 | 95% | 5g |
$1950 | 2024-08-03 | |
| Enamine | EN300-213597-0.05g |
4-bromo-1,2,5,6,7,8-hexahydroisoquinolin-1-one |
860368-23-6 | 95% | 0.05g |
$217.0 | 2023-09-16 |
4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
860368-23-6 (4-bromo-5,6,7,8-tetrahydro-2H-isoquinolin-1-one) Related Products
- 1227591-25-4(2-(5-bromo-2-hydroxypyridin-3-yl)acetonitrile)
- 1369325-65-4(5-bromo-4-ethylpyridin-2-ol)
- 1706749-85-0(5-Bromo-1,3,4-trimethylpyridin-2(1H)-one)
- 861136-82-5(1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-)
- 848365-77-5(2(1H)-Pyridinone, 5-bromo-3,4-dimethyl-)
- 1227562-37-9(5-Bromo-2-hydroxyisonicotinaldehyde)
- 89488-30-2(5-Bromo-3-methylpyridin-2-ol)
- 1397187-96-0(3-(aminomethyl)-5-bromo-1,2-dihydropyridin-2-one)
- 1227585-63-8(5-Bromo-3-(bromomethyl)pyridin-2-ol)
- 797785-77-4(2(1H)-Pyridinone, 5-bromo-3-(1-methyl-2-piperidinyl)-)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk